Cas no 1873262-00-0 (methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate)

• Product Name: methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate
• CAS No: 1873262-00-0
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6297288
• PubChem ID: 165490077
• Update Time: 2025-06-13

methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 1873262-00-0
• EN300-1140332
• methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate

• Inchi： 1S/C10H17N3O3/c1-10(11,9(14)16-3)4-5-13-7-8(15-2)6-12-13/h6-7H,4-5,11H2,1-3H3
• InChI Key： OPABWINVVXYQHO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CCN1C=C(C=N1)OC)N)=O

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate

Introduction to Methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate (CAS No. 1873262-00-0)

Methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1873262-00-0, exhibits a complex molecular structure that makes it a promising candidate for various applications in medicinal chemistry and drug development. The presence of both amino and carboxyl functional groups, coupled with a pyrazole moiety, contributes to its versatile reactivity and potential biological activity.

The compound’s structure consists of a butanoate backbone with substituents that enhance its chemical properties. Specifically, the 4-methoxy-1H-pyrazol-1-yl group introduces a heterocyclic ring system that is known to be prevalent in many bioactive molecules. This moiety has been extensively studied for its role in modulating enzyme activity and interacting with biological targets. The methoxy group further influences the electronic properties of the molecule, potentially affecting its binding affinity and metabolic stability.

In recent years, there has been a growing interest in developing novel therapeutic agents that incorporate pyrazole derivatives due to their demonstrated efficacy in various pharmacological contexts. Research has shown that compounds containing the pyrazole scaffold can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate positions it as a valuable building block for synthesizing more complex molecules with tailored biological activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. The use of chiral auxiliaries or asymmetric catalysts may also be necessary to achieve enantiopure forms, which are often critical for pharmaceutical applications.

One of the most compelling aspects of methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate is its potential as a lead compound for drug discovery. Preclinical studies have begun to explore its interactions with various biological targets, including enzymes and receptors implicated in human diseases. The compound’s ability to modulate these interactions could lead to the development of new treatments for conditions such as diabetes, neurodegenerative disorders, and autoimmune diseases.

The pharmacokinetic properties of this molecule are also under investigation. Factors such as solubility, bioavailability, and metabolic clearance are critical determinants of its therapeutic potential. Computational modeling techniques have been used to predict these properties, allowing researchers to optimize the compound’s design before moving into expensive wet-lab experiments.

In addition to its pharmaceutical applications, methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate may find utility in agrochemical research. Pyrazole derivatives are known to possess herbicidal and pesticidal activities, making them attractive candidates for developing sustainable agricultural solutions. By modifying the substituents on the pyrazole ring, researchers can fine-tune the biological activity of the compound to target specific pests or weeds while minimizing environmental impact.

The future direction of research on this compound will likely involve both structural optimization and exploration of novel synthetic routes. Advances in synthetic chemistry will enable the preparation of derivatives with enhanced properties, while collaboration between chemists and biologists will facilitate rapid translation from bench to bedside. As our understanding of molecular interactions continues to grow, compounds like methyl 2-amino-4-(4-methoxy-1H-pyrazol-1-yl)-2-methylbutanoate are poised to play a crucial role in addressing some of the most pressing challenges in medicine and agriculture.